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Compound of Interest

Compound Name: Caffeic acid-13C3

Cat. No.: B10779608 Get Quote

An In-Depth Technical Guide to Caffeic Acid-
13C3
For Researchers, Scientists, and Drug Development Professionals

Introduction
Caffeic acid-13C3 is a stable isotope-labeled form of caffeic acid, a naturally occurring

phenolic compound found in a wide variety of plant sources. Due to its distinct mass, Caffeic
acid-13C3 serves as an invaluable tool in analytical and research settings, particularly as an

internal standard for the accurate quantification of caffeic acid in complex matrices using mass

spectrometry-based techniques. This technical guide provides a comprehensive overview of

the chemical structure, properties, and applications of Caffeic acid-13C3, with a focus on

experimental protocols and workflows relevant to researchers in the fields of analytical

chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Caffeic acid-13C3 is structurally identical to its unlabeled counterpart, with the exception of the

substitution of three Carbon-12 atoms with Carbon-13 isotopes in the propenoic acid side

chain. This isotopic labeling does not significantly alter its chemical properties but provides a

distinct mass signature, which is crucial for its use in isotope dilution mass spectrometry.

Chemical Structure:
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(Note: The exact positions of the 13C labels on the propenoic acid chain may vary depending

on the synthesis, but they are typically on the carboxylic acid and the adjacent two carbons of

the vinyl group.)

Table 1: Chemical and Physical Properties of Caffeic Acid-13C3

Property Value Reference(s)

IUPAC Name

(E)-3-(3,4-

dihydroxyphenyl)prop-2-enoic-

1,2,3-13C3 acid

[1]

Synonyms

3-(3,4-Dihydroxyphenyl)-2-

propenoic-1,2,3-13C3 acid,

3,4-Dihydroxycinnamic Acid-

13C3

[1][2]

CAS Number 1185245-82-2 [1][2][3]

Molecular Formula C₆¹³C₃H₈O₄ [1][2][3]

Molecular Weight 183.14 g/mol [1][2]

Appearance Yellow Crystalline Solid [4]

Purity Typically >95% (HPLC) [4]

Storage Conditions
-20°C, under inert atmosphere,

protected from light
[4]

Solubility
Slightly soluble in DMSO, very

slightly soluble in Methanol
[3]

Experimental Protocols
Synthesis of Caffeic Acid-13C3
While detailed, step-by-step synthesis protocols for commercially available Caffeic acid-13C3
are often proprietary, the general approach for synthesizing 13C-labeled phenylpropanoids

involves utilizing a labeled precursor in a well-established synthetic route. A common method
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for the synthesis of caffeic acid and its derivatives is the Wittig reaction or the Horner-

Wadsworth-Emmons modification.

A plausible synthetic route could involve the reaction of a 13C-labeled phosphonium ylide (e.g.,

(methoxycarbonylmethyl-1,2-13C2)triphenylphosphorane) with 3,4-dihydroxybenzaldehyde,

followed by hydrolysis of the resulting ester to yield Caffeic acid-13C3. The starting materials

would include a 13C-labeled acetate derivative to introduce the isotopic labels into the ylide.

Purification of Caffeic Acid-13C3
The purification of isotopically labeled standards is critical to ensure the accuracy of

quantitative analyses. Preparative High-Performance Liquid Chromatography (HPLC) is a

powerful and widely used technique for the purification of such compounds.

General Preparative HPLC Protocol:

Column Selection: A reversed-phase C18 column is typically suitable for the separation of

phenolic compounds like caffeic acid.

Mobile Phase: A gradient elution using a mixture of an aqueous solvent (e.g., water with

0.1% formic acid to improve peak shape) and an organic solvent (e.g., methanol or

acetonitrile) is commonly employed.

Sample Preparation: The crude Caffeic acid-13C3 is dissolved in a minimal amount of the

initial mobile phase or a compatible solvent.

Fraction Collection: The eluent is monitored using a UV detector (caffeic acid has a strong

absorbance around 320 nm), and fractions corresponding to the Caffeic acid-13C3 peak are

collected.

Purity Analysis: The purity of the collected fractions is then assessed using analytical HPLC-

UV and mass spectrometry.

Analytical Workflow: Quantification of Caffeic Acid
using Caffeic Acid-13C3 as an Internal Standard
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The primary application of Caffeic acid-13C3 is as an internal standard in isotope dilution

mass spectrometry (IDMS) for the accurate quantification of unlabeled caffeic acid in various

samples, such as biological fluids, plant extracts, and pharmaceutical formulations.

Experimental Workflow for LC-MS/MS Analysis:

Sample Preparation LC-MS/MS Analysis Data Analysis

Biological Sample
(e.g., Plasma, Tissue Homogenate)

Spike with known amount
of Caffeic acid-13C3

Protein Precipitation &
Solid Phase Extraction (SPE)

Evaporation & Reconstitution
in Mobile Phase

Inject into
LC-MS/MS System

Chromatographic Separation
(Reversed-Phase C18)

Electrospray Ionization (ESI)
(Negative Mode)

Tandem Mass Spectrometry (MS/MS)
(Multiple Reaction Monitoring - MRM)

Peak Integration for both
analytes

Calculate Peak Area Ratio
(Caffeic Acid / Caffeic Acid-13C3)

Quantify using a
Calibration Curve

Final Concentration of
Caffeic Acid

Cell Culture and Labeling Metabolite Extraction and Analysis Data Analysis and Interpretation

Culture Cells to
Desired Confluency

Incubate with
Caffeic acid-13C3

Collect Samples at
Different Time Points

Quench Metabolism
(e.g., Cold Methanol) Extract Metabolites Analyze by

LC-HRMS
Identify 13C-labeled

Metabolites
Metabolic Flux
Analysis (MFA)

Map Labeled Metabolites
to Signaling Pathways

Draw Conclusions on
Metabolic Fate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Caffeic acid-13C3 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10779608#caffeic-acid-13c3-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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